Cas no 1806568-59-1 (5-Amino-2-cyanophenylpropanal)

• Product Name: 5-Amino-2-cyanophenylpropanal
• CAS No: 1806568-59-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 4794330
• Update Time: 2025-10-30

5-Amino-2-cyanophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-cyanophenylpropanal

• Inchi： 1S/C10H10N2O/c1-7(6-13)10-4-9(12)3-2-8(10)5-11/h2-4,6-7H,12H2,1H3
• InChI Key： BEYKXBUZETXOFX-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C(C#N)=CC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 0.9
• Topological Polar Surface Area: 66.9

Additional information on 5-Amino-2-cyanophenylpropanal

5-Amino-2-cyanophenylpropanal (CAS No. 1806568-59-1): An Overview of Its Structure, Properties, and Applications

5-Amino-2-cyanophenylpropanal (CAS No. 1806568-59-1) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinct structural features, which include an amino group, a cyano group, and an aldehyde functional group. These functionalities contribute to its diverse chemical reactivity and potential applications in various scientific domains.

The molecular formula of 5-Amino-2-cyanophenylpropanal is C₁₀H₉NO₂, and its molecular weight is approximately 179.18 g/mol. The compound's structure can be visualized as a benzene ring substituted with an amino group at the 5-position, a cyano group at the 2-position, and a propanal chain attached to the benzene ring. This arrangement of functional groups imparts specific chemical properties that make it an interesting subject for research.

In terms of physical properties, 5-Amino-2-cyanophenylpropanal is a solid at room temperature with a melting point ranging from 100 to 105°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The chemical reactivity of 5-Amino-2-cyanophenylpropanal is influenced by its functional groups. The amino group can participate in nucleophilic reactions, while the cyano group can undergo hydrolysis to form carboxylic acids or reduction to form primary amines. The aldehyde group can engage in condensation reactions with nucleophiles such as amines to form imines or Schiff bases. These reactivities make it a versatile building block for the synthesis of more complex molecules.

In the context of biological research, 5-Amino-2-cyanophenylpropanal has shown potential as a lead compound for drug discovery. Recent studies have explored its interactions with various biological targets, including enzymes and receptors. For instance, one study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Amino-2-cyanophenylpropanal exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. This finding highlights the compound's potential as a scaffold for developing novel anticancer agents.

Beyond its direct biological activity, 5-Amino-2-cyanophenylpropanal has also been used as a starting material for the synthesis of bioactive molecules. Researchers have utilized its unique structural features to design and synthesize compounds with improved pharmacological properties. For example, a study published in Organic & Biomolecular Chemistry described the synthesis of several derivatives of 5-Amino-2-cyanophenylpropanal that demonstrated enhanced potency and selectivity against specific targets.

In addition to its applications in drug discovery, 5-Amino-2-cyanophenylpropanal has been investigated for its potential use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand for coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in areas such as gas storage, catalysis, and sensing.

The synthesis of 5-Amino-2-cyanophenylpropanal can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 3-aminoacetophenone with cyanogen bromide followed by alkylation with propionaldehyde. This multi-step process yields high-purity product suitable for both research and industrial applications.

Safety considerations are essential when handling 5-Amino-2-cyanophenylpropanal. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, 5-Amino-2-cyanophenylpropanal (CAS No. 1806568-59-1) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features and chemical reactivity make it an attractive candidate for drug discovery, materials science, and other advanced applications. Ongoing research continues to uncover new possibilities for this intriguing molecule, further solidifying its importance in modern chemistry and biology.